Cas no 22353-52-2 (5-Chloro-2-methoxy-3-nitropyridine)

• Product Name: 5-Chloro-2-methoxy-3-nitropyridine
• CAS No: 22353-52-2
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• MDL: MFCD07375032
• CID: 252693
• PubChem ID: 26370218
• Update Time: 2025-05-23

5-Chloro-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxy-3-nitropyridine
• 2-Chloro-5-methoxy-4-nitropyridine
• Pyridine,5-chloro-2-methoxy-3-nitro-
• 2-Methoxy-3-nitro-5-chlor-pyridin
• 5-chloro-2-methoxy-3-nitro-pyridine
• 22353-52-2
• BS-16546
• SCHEMBL8514116
• AKOS006344226
• D82728
• MFCD07375032
• (E)-3-(5-Acetyl-furan-2-yl)acrylicacid
• CS-0144124
• AB40991
• 5-chloranyl-2-methoxy-3-nitro-pyridine
• HJHWUNVJRITHTQ-UHFFFAOYSA-N
• FT-0658235
• A816143
• DTXSID70650096

• MDL： MFCD07375032
• Inchi： 1S/C6H5ClN2O3/c1-12-6-5(9(10)11)2-4(7)3-8-6/h2-3H,1H3
• InChI Key： HJHWUNVJRITHTQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 187.99900
• Monoisotopic Mass: 187.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.445
• Boiling Point: 260°C at 760 mmHg
• Flash Point: 111.1°C
• Refractive Index: 1.564
• PSA: 67.94000
• LogP: 2.17500

5-Chloro-2-methoxy-3-nitropyridine Security Information

• Hazardous Material Identification：

Additional information on 5-Chloro-2-methoxy-3-nitropyridine

Introduction to 5-Chloro-2-methoxy-3-nitropyridine (CAS No. 22353-52-2)

5-Chloro-2-methoxy-3-nitropyridine (CAS No. 22353-52-2) is a versatile compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro, methoxy, and nitro substituent on a pyridine ring. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 5-Chloro-2-methoxy-3-nitropyridine is C₇H₆ClN₂O₃, and its molecular weight is 199.59 g/mol. The compound is a solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its melting point ranges from 100 to 104°C, making it suitable for various synthetic reactions under controlled conditions.

In the realm of pharmaceutical research, 5-Chloro-2-methoxy-3-nitropyridine has been explored as a key intermediate in the synthesis of several bioactive compounds. Recent studies have highlighted its potential in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the synthesis of a series of pyridine-based inhibitors with potent anti-cancer activity. The researchers demonstrated that these inhibitors effectively targeted specific enzymes involved in cancer cell proliferation, offering promising therapeutic avenues.

Beyond its applications in drug discovery, 5-Chloro-2-methoxy-3-nitropyridine has also found utility in the field of materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as organic semiconductors and dyes. A notable example is its use in the synthesis of organic photovoltaic materials, where it contributes to enhanced light absorption and charge transport properties. This has significant implications for the advancement of renewable energy technologies.

The synthesis of 5-Chloro-2-methoxy-3-nitropyridine can be achieved through various methods, each with its own advantages and limitations. One common approach involves the nitration of 5-chloro-2-methoxypyridine using concentrated nitric acid or other nitrating agents. This method provides good yields and purity but requires careful control of reaction conditions to avoid side reactions. Alternatively, the compound can be synthesized via multistep processes involving substitution and oxidation reactions, which offer greater flexibility in terms of functional group manipulation.

The safety and handling of 5-Chloro-2-methoxy-3-nitropyridine are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible substances.

In conclusion, 5-Chloro-2-methoxy-3-nitropyridine (CAS No. 22353-52-2) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists and researchers aiming to advance their respective fields. As ongoing research continues to uncover new possibilities for this compound, its significance is likely to grow even further.